Cas no 7462-51-3 (Ethanediamide,N1,N2-bis(1-methylheptyl)-)

Ethanediamide,N1,N2-bis(1-methylheptyl)- structure
7462-51-3 structure
Product Name:Ethanediamide,N1,N2-bis(1-methylheptyl)-
CAS No:7462-51-3
MF:C18H36N2O2
MW:312.49064540863
CID:576370
PubChem ID:344947
Update Time:2025-04-19

Ethanediamide,N1,N2-bis(1-methylheptyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanediamide,N1,N2-bis(1-methylheptyl)-
    • N,N'-di(octan-2-yl)oxamide
    • N,N'-Di-(1-methylheptyl)-oxamid
    • FEGNPNREEZIZNB-UHFFFAOYSA-N
    • NSC402125
    • DTXSID70322827
    • NSC-402125
    • Oxalic acid, diamide, N,N'-bis(2-octyl)-
    • 7462-51-3
    • Inchi: 1S/C18H36N2O2/c1-5-7-9-11-13-15(3)19-17(21)18(22)20-16(4)14-12-10-8-6-2/h15-16H,5-14H2,1-4H3,(H,19,21)(H,20,22)
    • InChI Key: FEGNPNREEZIZNB-UHFFFAOYSA-N
    • SMILES: O=C(C(NC(C)CCCCCC)=O)NC(C)CCCCCC

Computed Properties

  • Exact Mass: 312.27788
  • Monoisotopic Mass: 312.278
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 12
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • Density: 0.923
  • Refractive Index: 1.459
  • PSA: 58.2

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